Cas no 1207058-45-4 (2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide)
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]-N-(furan-2-ylmethyl)acetamide
- 2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide
- F2580-0809
- 1207058-45-4
- AKOS024662082
- 2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide
-
- Inchi: 1S/C17H14ClN3O4/c18-12-3-1-4-13(9-12)21-7-6-20(16(23)17(21)24)11-15(22)19-10-14-5-2-8-25-14/h1-9H,10-11H2,(H,19,22)
- InChI Key: KNUUVUMYSYXWHF-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CO1)(=O)CN1C=CN(C2=CC=CC(Cl)=C2)C(=O)C1=O
Computed Properties
- Exact Mass: 359.0672836g/mol
- Monoisotopic Mass: 359.0672836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 82.9Ų
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2580-0809-2μmol |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-5μmol |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-10μmol |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-20μmol |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-1mg |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-2mg |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-3mg |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-4mg |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-5mg |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2580-0809-10mg |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide |
1207058-45-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide
2-[4-(3-Chlorophenyl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-Yl]-N-[(Furan-2-Yl)Methyl]Acetamide: A Comprehensive Overview
The compound 2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide, identified by the CAS number 1207058-45-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a tetrahydropyrazine ring system substituted with a 3-chlorophenyl group and an acetamide moiety linked to a furan derivative. The combination of these structural elements contributes to its unique chemical properties and biological activity.
Recent studies have highlighted the importance of tetrahydropyrazine derivatives in drug discovery and development. The presence of the 3-chlorophenyl group introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Additionally, the furan moiety is known for its ability to participate in various supramolecular interactions, further enhancing the compound's potential as a building block in medicinal chemistry.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have optimized these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the tetrahydropyrazine ring system while maintaining high stereochemical control.
In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory drug development. Furthermore, studies have demonstrated that the furan-containing side chain enhances the compound's solubility and permeability across cellular membranes, which are critical factors for effective drug delivery.
The integration of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound.Docking studies reveal that the tetrahydropyrazine ring system can effectively bind to specific receptor sites, suggesting its potential as a lead compound for structure-based drug design.
From an environmental perspective,the degradation pathways of this compound have been studied under various conditions. Results indicate that it undergoes hydrolysis under alkaline conditions,a process that could be accelerated by enzymatic catalysis.This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.
In conclusion,the compound 2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-y l)methyl]acetamide represents a significant advancement in organic synthesis and drug discovery.The combination of its unique structural features with cutting-edge research findings positions it as a valuable tool for addressing unmet medical needs while adhering to modern sustainability standards.
1207058-45-4 (2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-[(furan-2-yl)methyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)